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Compound of Interest

Compound Name: VU 0365114

Cat. No.: B15620989 Get Quote

Technical Support Center: VU0365114 Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming the

poor aqueous solubility of VU0365114.

Frequently Asked Questions (FAQs)
Q1: What is VU0365114 and what is its mechanism of action?

VU0365114 is a selective positive allosteric modulator (PAM) of the M5 muscarinic

acetylcholine receptor (M5 mAChR). As a PAM, it does not activate the M5 receptor directly but

enhances the receptor's response to its endogenous ligand, acetylcholine. The M5 receptor is

a G protein-coupled receptor (GPCR) that couples to the Gq protein. Upon activation, it initiates

a signaling cascade through phospholipase C (PLC), leading to the generation of inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG). This signaling results in an increase in

intracellular calcium and the activation of protein kinase C (PKC).[1]

Q2: What are the known solubility characteristics of VU0365114?

VU0365114 is characterized by poor solubility in aqueous solutions. However, it exhibits good

solubility in organic solvents such as dimethyl sulfoxide (DMSO).[1] Specific solubility data is

summarized in the table below.
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Q3: I'm observing precipitation when I dilute my DMSO stock solution of VU0365114 into my

aqueous experimental buffer. What is causing this and how can I fix it?

This is a common issue for compounds that are highly soluble in organic solvents but poorly

soluble in water. The precipitation occurs when the compound "crashes out" of solution as the

solvent environment becomes predominantly aqueous. See the Troubleshooting Guide below

for detailed solutions.

Q4: What is the recommended method for preparing a stock solution of VU0365114?

A stock solution of VU0365114 can be prepared in anhydrous DMSO. For detailed, step-by-

step instructions, please refer to the Experimental Protocols section.

Q5: How should I store VU0365114 powder and its stock solutions?

VU0365114 powder should be stored at -20°C. DMSO stock solutions can be stored at -20°C

for short-term use (up to one month) or at -80°C for long-term storage (up to six months). It is

advisable to aliquot the stock solution into single-use vials to prevent multiple freeze-thaw

cycles.[1] Using anhydrous DMSO and ensuring vials are tightly sealed is crucial to prevent

water absorption, which can negatively impact the compound's solubility and stability.[1]

Data Presentation
Table 1: Physicochemical and Solubility Data for VU0365114

Property Value Source(s)

Molecular Weight 397.35 g/mol [2]

Chemical Formula C₂₂H₁₄F₃NO₃

Appearance Solid

Purity ≥98% (HPLC)

Water Solubility Insoluble

Solubility in DMSO ≥ 77.5 mg/mL (195.04 mM) [1]

Solubility in Ethanol 10 mg/mL
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Table 2: Formulations for In Vitro and In Vivo Studies

Formulation
Components

Achievable
Concentration

Notes Source(s)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.58 mg/mL (6.49

mM)

Results in a clear

solution.
[1]

10% DMSO, 90%

Corn Oil

2.58 mg/mL (6.49

mM)

Forms a clear

solution; may require

warming.

[1]

Troubleshooting Guide: Precipitation Issues
If you are encountering precipitation when diluting your VU0365114 DMSO stock into an

aqueous buffer, consider the following troubleshooting steps:

Lower the Final Concentration: The most direct approach is to reduce the final concentration

of VU0365114 in your experiment.

Optimize the Dilution Method:

Serial Dilutions: Instead of a single, large dilution, perform a series of smaller, sequential

dilutions of your DMSO stock in the aqueous buffer. This gradual change in solvent

polarity can help prevent the compound from precipitating.[1]

Rapid Mixing: Ensure immediate and thorough mixing when adding the DMSO stock to the

aqueous buffer. This helps to avoid localized high concentrations of the compound that

can trigger precipitation. Vortexing or vigorous pipetting can be effective.[1]

Incorporate a Carrier Protein: The addition of a carrier protein, such as bovine serum

albumin (BSA), to your buffer can help maintain the solubility of hydrophobic compounds. A

final BSA concentration of 0.1% to 0.5% is often sufficient.[1]

Consider Alternative Formulations: For cellular assays, if your experimental design allows,

you can try a formulation that includes a small percentage of a solubilizing agent like
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Pluronic F-68.
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Troubleshooting workflow for VU0365114 precipitation.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of VU0365114 in DMSO

Materials:

VU0365114 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: To prepare 1 mL of a 10 mM stock solution, weigh out 3.97 mg of VU0365114

(Molecular Weight = 397.35 g/mol ).

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

VU0365114 powder. For a 10 mM solution, if you weighed 3.97 mg, add 1 mL of DMSO.

Solubilization: Vortex the solution for 1-2 minutes to ensure the compound is completely

dissolved. If necessary, gentle warming in a 37°C water bath can aid dissolution.[1]

Storage: Aliquot the stock solution into smaller, single-use vials to minimize freeze-thaw

cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Signaling Pathway Diagram
VU0365114 acts as a positive allosteric modulator of the M5 muscarinic acetylcholine receptor.

The canonical signaling pathway for the M5 receptor is depicted below.
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M5 muscarinic acetylcholine receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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